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Abstract
Undecanamide (CAS 2244-06-6) is a primary fatty acid amide with a growing profile of interest

in both industrial and biomedical research sectors. This guide provides a comprehensive

technical overview of its chemical identity, physicochemical properties, synthesis, and analytical

characterization. Furthermore, it delves into the compound's emerging biological significance,

particularly in the context of the endocannabinoid system and its potential as a modulator of

fatty acid amide hydrolase (FAAH). Safety protocols and handling procedures essential for a

laboratory setting are also detailed. This document is intended to serve as a foundational

resource for professionals engaged in the study and application of Undecanamide.

Chemical Identity and Physicochemical Properties
Undecanamide is an organic compound characterized by an eleven-carbon aliphatic chain

attached to an amide functional group.[1] Its fundamental properties are summarized below.
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Identifiers and Structure
The unique chemical identity of Undecanamide is established through various nomenclature

and registry systems.

Identifier Value

CAS Number 2244-06-6

Molecular Formula C₁₁H₂₃NO[1][2]

Molecular Weight 185.31 g/mol [2]

IUPAC Name undecanamide[2]

SMILES CCCCCCCCCCC(=O)N[2]

InChI
InChI=1S/C11H23NO/c1-2-3-4-5-6-7-8-9-10-

11(12)13/h2-10H2,1H3,(H2,12,13)[2]

Synonyms NSC 83586, Undecanoic acid amide[1][2]

graph Undecanamide_Structure {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

C1 [label="CH₃", pos="0,0!"];

C2 [label="CH₂", pos="1,0!"];

C3 [label="CH₂", pos="2,0!"];

C4 [label="CH₂", pos="3,0!"];

C5 [label="CH₂", pos="4,0!"];

C6 [label="CH₂", pos="5,0!"];

C7 [label="CH₂", pos="6,0!"];

C8 [label="CH₂", pos="7,0!"];

C9 [label="CH₂", pos="8,0!"];

C10 [label="CH₂",- pos="9,0!"];

C11 [label="C", pos="10,0!"];
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O1 [label="O", pos="10.5,0.5!"];

N1 [label="NH₂", pos="10.5,-0.5!"];

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C7;

C7 -- C8;

C8 -- C9;

C9 -- C10;

C10 -- C11;

C11 -- O1 [label=""];

C11 -- N1;

}

Figure 1: 2D Structure of Undecanamide.

Physicochemical Data
The physical and chemical properties of Undecanamide are crucial for its handling,

formulation, and application.
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Property Value Source

Melting Point 54-56 °C [3]

Boiling Point (Predicted) 320.2 ± 10.0 °C [3]

Density (Predicted) 0.878 ± 0.06 g/cm³ [3]

Solubility
Soluble in organic solvents;

limited solubility in water.[1]

Appearance
Colorless to pale yellow liquid

or solid.[1]

pKa (Predicted) 16.62 ± 0.40 [3]

Synthesis and Manufacturing
The synthesis of Undecanamide can be approached through several established routes in

organic chemistry. A common laboratory-scale synthesis involves the conversion of undecanoic

acid to its corresponding amide.

Synthetic Pathway Overview
A prevalent method for the synthesis of primary amides from carboxylic acids involves the

activation of the carboxylic acid, followed by reaction with an amine source.

Reactants Process Products

Undecanoic Acid

Activation StepActivating Agent
(e.g., SOCl₂, Oxalyl Chloride)

Amine Source
(e.g., NH₄OH, NH₃) Amination Step

Undecanoyl Chloride
(Intermediate)

Undecanamide
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Figure 2: General synthetic workflow for Undecanamide.

Exemplary Laboratory Protocol
This protocol is a generalized procedure and should be adapted and optimized based on

specific laboratory conditions and safety assessments.

Activation of Undecanoic Acid:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

undecanoic acid in a suitable anhydrous solvent (e.g., dichloromethane or toluene).

Slowly add an activating agent, such as thionyl chloride or oxalyl chloride, to the solution

at room temperature. The choice of activating agent influences the reaction conditions and

work-up procedure. The reaction mixture is typically stirred for several hours until the

conversion to undecanoyl chloride is complete, which can be monitored by techniques like

thin-layer chromatography (TLC) or infrared (IR) spectroscopy.

Amination:

The resulting undecanoyl chloride solution is then slowly added to a cooled, concentrated

solution of an amine source, such as ammonium hydroxide or ammonia gas dissolved in a

suitable solvent. This step is highly exothermic and requires careful temperature control.

The reaction mixture is stirred for an additional period to ensure complete conversion to

Undecanamide.

Work-up and Purification:

The reaction mixture is quenched with water, and the organic layer is separated.

The organic layer is washed sequentially with a dilute acid solution, a dilute base solution,

and brine to remove any unreacted starting materials and byproducts.

The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate or magnesium

sulfate), filtered, and the solvent is removed under reduced pressure.
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The crude Undecanamide can be further purified by recrystallization from a suitable

solvent system or by column chromatography.

A synthesis reference can be found in The Journal of Organic Chemistry, 54, p. 718, 1989

(DOI: 10.1021/jo00264a042).[3]

Biological Significance and Potential Applications
Undecanamide belongs to the class of primary fatty acid amides (PFAMs), which are

recognized as important signaling molecules in the mammalian nervous system.[4][5] These

molecules are involved in various physiological processes, including the regulation of sleep,

locomotion, and angiogenesis.[4][5]

Role in the Endocannabinoid System
The endocannabinoid system is a complex cell-signaling system that plays a crucial role in

regulating a wide range of physiological and cognitive processes. A key enzyme in this system

is Fatty Acid Amide Hydrolase (FAAH), which is responsible for the degradation of

endocannabinoids like anandamide and other related amidated signaling lipids.[6]

Inhibition of FAAH leads to an increase in the endogenous levels of these signaling lipids,

which can produce analgesic, anti-inflammatory, anxiolytic, and antidepressant effects.[7] This

makes FAAH a promising therapeutic target for various disorders.[7]

While the specific inhibitory activity of Undecanamide on FAAH is an area of ongoing

research, its structural similarity to known FAAH substrates suggests it may act as a

competitive inhibitor or a substrate for the enzyme. The potential for long-chain primary fatty

acid amides to modulate FAAH activity warrants further investigation for therapeutic

applications.

Undecanamide
FAAH

Potential Inhibition
Inactive_Metabolites

Anandamide

Degradation

Therapeutic_Effects
Signaling
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Figure 3: Potential mechanism of Undecanamide as a FAAH inhibitor.

Industrial Applications
Beyond its potential biomedical applications, Undecanamide is utilized in various industrial

processes. Its amphipathic nature, with a long hydrophobic carbon chain and a hydrophilic

amide head, makes it an effective surfactant and emulsifier.[1] It is also used as a lubricant in

certain industrial applications.[1]

Analytical Characterization
The purity and identity of Undecanamide are typically confirmed using a combination of

chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds.[8][9] For Undecanamide, a suitable GC method would involve a non-polar or mid-

polar capillary column and a temperature gradient program to ensure adequate separation from

any impurities. The mass spectrum of Undecanamide will show a characteristic fragmentation

pattern, including the molecular ion peak and fragment ions resulting from the cleavage of the

alkyl chain and the amide group.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are indispensable tools for the structural elucidation of organic

molecules.[10] The ¹H NMR spectrum of Undecanamide would show characteristic signals for

the methyl protons at the end of the alkyl chain, a complex multiplet for the methylene protons,

and signals for the amide protons. The ¹³C NMR spectrum would display distinct signals for

each of the eleven carbon atoms in the molecule, with the carbonyl carbon appearing at a

characteristic downfield chemical shift.

Safety and Handling
As with any chemical substance, proper safety precautions must be observed when handling

Undecanamide.
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Hazard Identification
Undecanamide is generally considered to have relatively low toxicity.[1] However, as with

many amides, it should be handled with care to avoid skin and eye irritation.[1] It is important to

consult the Safety Data Sheet (SDS) for specific hazard information and handling procedures.

Recommended Handling Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves.[11][12]

Ventilation: Handle Undecanamide in a well-ventilated area, preferably in a chemical fume

hood, especially when working with powders or when heating the substance.[11]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials.

Spill Response: In case of a spill, contain the material and clean it up using an appropriate

absorbent material.[13] Dispose of the waste in accordance with local, state, and federal

regulations.[13]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[13]

Skin: Wash off with soap and plenty of water.

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting.

Inhalation: Move to fresh air.

In all cases of exposure, seek medical attention if symptoms persist.

Conclusion
Undecanamide is a multifaceted compound with established industrial uses and significant

potential in the field of drug discovery, particularly as a modulator of the endocannabinoid

system. This guide has provided a detailed overview of its chemical properties, synthesis,
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analytical methods, biological context, and safety considerations. Further research into its

specific interactions with FAAH and other biological targets is warranted to fully elucidate its

therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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